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preventing decomposition of 6-bromohex-2-yne

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: 6-bromohex-2-yne

CAS No.: 55402-12-5

Cat. No.: $2901283

Technical Data Summary

The following table consolidates the key physical and handling data for 6-bromohex-2-yne (CAS 55402-12-
5) from chemical suppliers and databases [1] [2] [3].

Property Specification

Molecular Formula CeHoBr [2] [3]

Molecular Weight 161.04 g/mol [2] [3]

Purity >95% - >98% [1] [3]

Physical Form Liquid [1] [2]

Storage 2-8°C / 4°C (Refrigerated) [1] [3]
Temperature

Atmosphere Sealed in dry conditions [3]

GHS Hazard Codes H226, H315, H319, H335 (Flammable, Skin/Eye Irritant, May cause respiratory
irritation) [3]
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Frequently Asked Questions (FAQS)

¢ Q1: What is the recommended storage condition for 6-bromohex-2-yne?

o A: The compound must be stored under refrigeration between 2-8°C and kept in a sealed,
dry container [1] [3]. This controlled environment is critical to minimize thermal degradation
and prevent hydrolysis of the reactive carbon-bromine bond.

e Q2: Is 6-bromohex-2-yne stable at room temperature?

o A: While it is a liquid at room temperature, prolonged storage or exposure outside the
recommended 2-8°C range is not advised [1] [2] [3]. For experimental use, it should be allowed
to reach room temperature only for the duration required, then promptly returned to refrigeration
to maintain its long-term stability.

e Q3: What are the primary safety considerations when handling this compound?

o A: 6-bromohex-2-yne is classified as a flammable liquid and an irritant [3]. You should wear
appropriate personal protective equipment (PPE) including gloves and safety glasses. All
handling should be performed in a well-ventilated fume hood to avoid inhalation of vapors [3].

Troubleshooting Guide

Observed Issue Potential Cause Preventive Action
Discoloration of Onset of decomposition, Ensure strict adherence to storage
the liquid potentially due to oxidation or temperature. Always use an inert
thermal stress. atmosphere (e.g., nitrogen or argon) when

withdrawing aliquots.

Formation of Decomposition products may form  Inspect the chemical before use. If a

precipitate solids. precipitate is present, the batch may be
compromised and should not be used for
critical reactions.

Unexpectedly low  The starting material may have Verify the integrity of the material before
reaction yield decomposed prior to use, reducing beginning a synthesis. Check the purchase
its effective concentration.
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Observed Issue Potential Cause Preventive Action

date and rotate stock to use older materials
first.

Experimental Workflow for Safe Handling

The diagram below outlines the key steps for safely handling 6-bromohex-2-yne to prevent decomposition

during an experiment.
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Key Information for Researchers

It's important to note that the provided information is primarily based on supplier storage specifications. A
comprehensive stability profile, including detailed decomposition pathways, kinetic studies, and the effects

of light or various atmospheric conditions, was not found in the current search.

For critical applications in drug development, I recommend:

e Consulting the Certificate of Analysis (COA) from your supplier for batch-specific data [1].

e Conducting your own stability studies using techniques like NMR or HPLC to establish a baseline
for your specific storage and handling conditions.

e Reaching out directly to technical support from chemical suppliers for any unpublished data they may
have on the compound's stability.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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